![molecular formula C11H10BrNO2 B596813 Ethyl 6-bromoindolizine-2-carboxylate CAS No. 1251014-35-3](/img/structure/B596813.png)
Ethyl 6-bromoindolizine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant in natural products and drugs . They play a crucial role in cell biology . Ethyl 6-bromoindolizine-2-carboxylate could potentially be used in the synthesis of these derivatives.
Biologically Active Compounds
The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . Ethyl 6-bromoindolizine-2-carboxylate, as a potential precursor to these derivatives, could be important in this field.
Research and Development of New Drugs
Given its potential role in the synthesis of biologically active compounds, Ethyl 6-bromoindolizine-2-carboxylate could be used in the research and development of new drugs .
Chemical Synthesis
Ethyl 6-bromoindolizine-2-carboxylate could be used as a starting material or intermediate in various chemical syntheses .
Enzyme Studies
Certain esterases can selectively hydrolyze ethyl indoline-2-carboxylate to produce indoline-2-carboxylic acid . Ethyl 6-bromoindolizine-2-carboxylate could potentially be used in similar studies.
Safety and Hazards
Mechanism of Action
Target of Action
Indolizine derivatives, to which this compound belongs, are known to have a broad spectrum of biological activities
Mode of Action
The exact mode of action of Ethyl 6-bromoindolizine-2-carboxylate is currently unknown. Indolizine derivatives are known to interact with multiple receptors, which can lead to a variety of biological responses . The specific interactions of Ethyl 6-bromoindolizine-2-carboxylate with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Indolizine derivatives are known to influence a variety of biological pathways due to their interaction with multiple receptors
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Ethyl 6-bromoindolizine-2-carboxylate are as follows :
- The compound has high gastrointestinal absorption. It is BBB (Blood-Brain Barrier) permeant, indicating that it can cross the blood-brain barrier and reach the central nervous system. It is not a substrate for P-glycoprotein, suggesting that it is not actively pumped out of cells. It is an inhibitor of several cytochrome P450 enzymes, including CYP1A2, CYP2C19, and CYP2C9, which may affect its metabolism and interactions with other drugs. Information on the excretion of this compound is not available.
These properties can significantly impact the bioavailability of the compound, its distribution within the body, and its potential interactions with other substances.
Result of Action
Indolizine derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects . The specific effects of this compound would depend on its interactions with its targets and the biochemical pathways it influences.
properties
IUPAC Name |
ethyl 6-bromoindolizine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-2-15-11(14)8-5-10-4-3-9(12)7-13(10)6-8/h3-7H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALWPXYCZMXDKTH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=C(C=CC2=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10721012 |
Source
|
Record name | Ethyl 6-bromoindolizine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10721012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-bromoindolizine-2-carboxylate | |
CAS RN |
1251014-35-3 |
Source
|
Record name | Ethyl 6-bromoindolizine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10721012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.